![molecular formula C13H13Br2N3OS B241399 2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one](/img/structure/B241399.png)
2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and environmental chemistry.
Mechanism of Action
The mechanism of action of 2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one involves the inhibition of the PI3K/Akt/mTOR signaling pathway. This pathway is known to be upregulated in various types of cancer, leading to increased cell proliferation and survival. By inhibiting this pathway, the compound induces apoptosis in cancer cells, thereby inhibiting their growth and proliferation.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has also been shown to exhibit antioxidant and anti-inflammatory activities. It works by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines, thereby reducing oxidative stress and inflammation in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one in lab experiments is its potent anticancer activity, which makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one. One potential direction is the development of new drug delivery systems that can improve the solubility and bioavailability of the compound in vivo. Another direction is the investigation of the compound's potential applications in other fields, such as material science and environmental chemistry. Finally, further studies are needed to elucidate the compound's mechanism of action and to identify potential drug targets for the development of new cancer therapies.
Synthesis Methods
The synthesis of 2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one involves the reaction of 2,6-dibromocyclohexa-2,5-dien-1-one with 2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinecarbothioamide in the presence of a suitable catalyst. The reaction proceeds through the formation of an imine intermediate, which undergoes cyclization to form the final product.
Scientific Research Applications
2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound works by inducing apoptosis in cancer cells, thereby inhibiting their growth and proliferation.
Properties
Molecular Formula |
C13H13Br2N3OS |
---|---|
Molecular Weight |
419.14 g/mol |
IUPAC Name |
2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one |
InChI |
InChI=1S/C13H13Br2N3OS/c1-3-18-8(2)7-20-13(18)17-16-6-9-4-10(14)12(19)11(15)5-9/h4-7,16H,3H2,1-2H3/b17-13+ |
InChI Key |
AQSPQLSPMBRCGS-GHRIWEEISA-N |
Isomeric SMILES |
CCN\1C(=CS/C1=N/NC=C2C=C(C(=O)C(=C2)Br)Br)C |
SMILES |
CCN1C(=CSC1=NNC=C2C=C(C(=O)C(=C2)Br)Br)C |
Canonical SMILES |
CCN1C(=CSC1=NNC=C2C=C(C(=O)C(=C2)Br)Br)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.